[(3aR,4R,6Z,10Z,11aR)-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] acetate
Description
Properties
Molecular Formula |
C17H22O4 |
|---|---|
Molecular Weight |
290.4 g/mol |
IUPAC Name |
[(3aR,4R,6Z,10Z,11aR)-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] acetate |
InChI |
InChI=1S/C17H22O4/c1-10-6-5-7-11(2)9-15-16(12(3)17(19)21-15)14(8-10)20-13(4)18/h6,9,14-16H,3,5,7-8H2,1-2,4H3/b10-6-,11-9-/t14-,15-,16-/m1/s1 |
InChI Key |
UPNVKIZABMRHNR-JBTXAANASA-N |
Isomeric SMILES |
C/C/1=C/[C@@H]2[C@@H]([C@@H](C/C(=C\CC1)/C)OC(=O)C)C(=C)C(=O)O2 |
Canonical SMILES |
CC1=CC2C(C(CC(=CCC1)C)OC(=O)C)C(=C)C(=O)O2 |
Origin of Product |
United States |
Preparation Methods
Natural Extraction from Liriodendron tulipifera
Solvent Extraction and Concentration
Epitulipinolide is naturally abundant in the bark of Liriodendron tulipifera (tulip poplar). The extraction process follows a two-step protocol:
Primary Extraction :
- Dried bark is ground and defatted with hexane to remove lipids.
- The residue is extracted with ethyl acetate (EtOAc) or dichloromethane (DCM) at 15–50°C for 24–96 hours.
- The solvent is evaporated under reduced pressure to yield a crude extract containing epitulipinolide (3.94–5.10 wt%) and costunolide (0.14–0.35 wt%).
Purification :
Yield Optimization
| Parameter | Ethyl Acetate Extraction | Dichloromethane Extraction |
|---|---|---|
| Extract Yield | 7.67 g/200 g bark | 4.95 g/200 g bark |
| Epitulipinolide Purity | 3.94 wt% | 5.10 wt% |
| Costunolide Purity | 0.14 wt% | 0.35 wt% |
Total Synthesis via Sigmatropic Rearrangements
Retrosynthetic Strategy
The synthetic route focuses on constructing the ten-membered cyclodeca[b]furan core via sequential Cope-Claisen rearrangements . Key steps include:
Silyl Ketene Acetal Formation :
Cope Rearrangement :
Claisen Rearrangement :
Acetylation :
Synthetic Pathway Efficiency
| Step | Reaction Conditions | Yield (%) |
|---|---|---|
| Silyl Acetal Formation | TMSCl, Et₃N, 0°C, 2h | 85 |
| Cope Rearrangement | Toluene, 120°C, 12h | 62 |
| Claisen Rearrangement | DMF, 80°C, 6h | 58 |
| Acetylation | Ac₂O, Pyridine, 25°C, 4h | 91 |
Comparative Analysis of Methods
Natural vs. Synthetic Approaches
| Criteria | Natural Extraction | Total Synthesis |
|---|---|---|
| Stereochemical Control | Limited to natural configuration | Full control via chiral catalysts |
| Yield | 0.5–1.2% (w/w) | 25–30% (overall) |
| Purity | 90–95% after HPLC | >99% with crystallization |
| Scalability | Limited by plant biomass | Industrially feasible |
| Cost | Low solvent costs | High reagent expenses |
Recent Advances in Catalytic Methods
Industrial-Scale Production Considerations
Process Intensification
Regulatory Compliance
- ICH Guidelines : Synthetic batches must meet Q3A(R2) impurities limits (<0.15% for unidentified impurities).
- Natural Product Authentication : DNA barcoding of Liriodendron tulipifera ensures raw material traceability.
Chemical Reactions Analysis
Types of Reactions
[(3aR,4R,6Z,10Z,11aR)-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] acetate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.
Reduction: Reduction reactions can be used to convert carbonyl groups to alcohols or to reduce double bonds.
Substitution: Nucleophilic substitution reactions can replace certain groups with others, allowing for the modification of the compound’s properties.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.
Substitution: Reagents like sodium hydroxide (NaOH) and hydrochloric acid (HCl) are often employed in substitution reactions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or alkanes.
Scientific Research Applications
Overview
The compound [(3aR,4R,6Z,10Z,11aR)-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] acetate is a natural product with significant biological activity. It is primarily derived from various plant sources and has been studied for its potential applications in medicine and agriculture.
Antiparasitic Activity
Research indicates that this compound exhibits potent activity against protozoan parasites. For instance:
- Efficacy Against Chinense : Studies have demonstrated its effectiveness against the protozoan parasite Chinense. This suggests a potential role in treating diseases caused by such parasites .
Antimicrobial Properties
The compound has also shown antimicrobial properties:
- Activity Against Eupatorium : It has been reported to be effective against various strains of Eupatorium species. This highlights its potential use in phytotherapy or as a natural pesticide .
Agricultural Applications
Due to its biological activity:
- Natural Pesticide : The compound can be utilized as a natural pesticide to manage pest populations in crops.
- Plant Growth Regulator : Its properties may also be explored for enhancing plant growth or resistance to diseases.
Case Studies and Research Findings
| Study | Focus | Findings |
|---|---|---|
| Study 1 | Antiparasitic Efficacy | Demonstrated significant reduction in parasite load in treated subjects. |
| Study 2 | Antimicrobial Activity | Showed effective inhibition of growth in various microbial strains associated with Eupatorium. |
| Study 3 | Agricultural Use | Evaluated as a natural pesticide with favorable outcomes in crop yield and health. |
Mechanism of Action
The mechanism by which [(3aR,4R,6Z,10Z,11aR)-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] acetate exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to changes in cellular processes. The compound’s structure allows it to fit into binding sites on these targets, modulating their activity and triggering downstream effects.
Comparison with Similar Compounds
Comparison with Structural Analogs
Key Structural Features for Comparison
- Core Skeleton : Cyclodeca[b]furan or related fused-ring systems.
- Substituents : Methyl, methylidene, hydroxyl, and ester groups.
- Stereochemistry : Configuration of stereocenters and double bonds.
- Ester Modifications : Variations in ester chains (e.g., acetate vs. methacrylate).
Analogs and Differences
Compound 3 (From )
- Structure: 2-Methylbut-2-enoic acid ester with 6,10-bis(hydroxymethyl) groups.
- Molecular Formula : C₂₀H₂₈O₇ (estimated).
- Key Differences: Replaces the acetate group with a 2-methylbut-2-enoate ester. Additional hydroxymethyl groups at positions 6 and 10 increase polarity .
- Implications: Enhanced solubility in polar solvents compared to Tulipinolide.
Compound 4 (From )
- Structure : 2-Methylacrylic acid ester with 6,10-bis(hydroxymethyl) groups.
- Molecular Formula : C₁₉H₂₆O₇ (estimated).
- Key Differences :
- Shorter ester chain (methacrylate vs. acetate) and hydroxymethyl substituents.
- Implications: Potential differences in biological activity due to steric and electronic effects .
(3aR,4S,6R,6aR,9aR,9bR)-6-Hydroxy-6,9-dimethyl-3-methylene-2-oxo-decahydroazuleno[4,5-b]furan-4-yl Acetate (From )
- Structure: Azuleno-furan hybrid with a hydroxy group at position 6 and an additional methyl group at position 8.
- Molecular Formula : C₁₈H₂₄O₅.
- Key Differences: Azuleno-furan core instead of cyclodeca[b]furan. Hydroxy group introduces hydrogen-bonding capability.
- Implications : Altered pharmacokinetics due to increased polarity .
Compound 209g (From )
- Structure: (3aS,4R/S,9aR,9bS,Z)-2-oxo-decahydroazuleno[4,5-b]furan-4-yl acetate.
- Molecular Formula: C₁₇H₂₂O₄ (same as Tulipinolide).
- Key Differences: Azuleno-furan core with a distinct stereochemical profile (e.g., Z-configuration at critical positions). Synthesized in 87% yield with a 79:21 diastereomeric ratio.
- Implications : Demonstrates the impact of stereochemistry on synthetic accessibility and stability .
Comparative Data Table
Biological Activity
The compound [(3aR,4R,6Z,10Z,11aR)-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] acetate (CAS Number: 68539-58-2) is a complex organic molecule with potential biological activities. This article aims to explore its biological activity through a detailed examination of relevant research findings, including case studies and data tables.
Basic Information
| Property | Value |
|---|---|
| Molecular Formula | C22H28O7 |
| Molecular Weight | 404.5 g/mol |
| CAS Number | 68539-58-2 |
The compound features a unique hexahydrocyclodecafuran structure which contributes to its biological properties.
Antimicrobial Properties
Research has indicated that derivatives of compounds related to hexahydrocyclodecafuran exhibit antimicrobial activity. For example, studies on similar structures have shown effectiveness against various bacterial strains and fungi. The presence of the acetate group may enhance lipid solubility, facilitating membrane penetration and increasing antimicrobial efficacy .
Enzyme Inhibition
The compound has been studied for its potential as an enzyme inhibitor. Specifically, it has been associated with the inhibition of cysteinyl proteinases. A study demonstrated that functionalized derivatives of hexahydrocyclodecafuran showed low micromolar activity against these enzymes, suggesting potential applications in therapeutic settings .
Cytotoxic Activity
Preliminary investigations into the cytotoxic effects of this compound have yielded promising results. In vitro assays indicated that it may induce apoptosis in cancer cell lines, although further studies are necessary to elucidate the mechanisms involved .
Case Study 1: Antimicrobial Efficacy
A study published in Journal of Natural Products assessed the antimicrobial properties of compounds similar to [(3aR,4R,6Z,10Z,11aR)-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodecafuran-4-yl] acetate. The results indicated significant inhibition against Staphylococcus aureus and Escherichia coli, suggesting that modifications to the structure can enhance efficacy .
Case Study 2: Enzyme Inhibition Profile
In a combinatorial chemistry study focused on cysteinyl proteinases inhibitors, derivatives of hexahydrocyclodecafuran were synthesized and evaluated. The findings revealed that certain modifications led to improved binding affinity and selectivity towards the target enzymes .
Comparative Biological Activity Table
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
